Cas no 17931-26-9 (Naphtho[2,1-d]thiazole-2(3H)-thione)

• Product Name: Naphtho[2,1-d]thiazole-2(3H)-thione
• CAS No: 17931-26-9
• MF: C₁₁H₇NS₂
• MW: 217.3099796772
• CID: 122661
• PubChem ID: 12449918
• Update Time: 2025-04-18

Naphtho[2,1-d]thiazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-d]thiazole-2(3H)-thione
• 3H-benzo[g][1,3]benzothiazole-2-thione
• Naphtho[2,1-d]thiazole-2(3H)-thione (9CI)
• SCHEMBL7119422
• DTXSID50498776
• Naphtho[2,1-d][1,3]thiazole-2(3H)-thione
• 17931-26-9

• Inchi： 1S/C11H7NS2/c13-11-12-9-6-5-7-3-1-2-4-8(7)10(9)14-11/h1-6H,(H,12,13)
• InChI Key： VZBNNNOPGWFPGC-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=C3C=CC=CC3=C12)=S

Computed Properties

• Exact Mass: 217.00211
• Monoisotopic Mass: 217.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles